2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide

• IUPAC Name: 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide
• InChI: InChI=1S/C16H26N2O2/c1-16(2,3)13-8-6-7-9-14(13)20-12-15(19)17-10-11-18(4)5/h6-9H,10-12H2,1-5H3,(H,17,19)
• InChI Key: JVISPUXDQMLKIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OCC(=O)NCCN(C)C
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. It is a cell-permeable calcium chelator that is used to study the role of calcium in various biological processes. BAPTA-AM has a wide range of applications in biochemistry, cell biology, and neuroscience.

Scientific Research Applications

2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide is widely used in scientific research to study the role of calcium in various biological processes. It is used to chelate intracellular calcium ions, which allows researchers to investigate the effects of calcium on cellular processes such as apoptosis, cell signaling, and gene expression. 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide is also used to study the role of calcium in synaptic transmission and plasticity in neurons.

Mechanism of Action

2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide works by chelating calcium ions in the cytoplasm of cells. It is a cell-permeable compound that is able to cross the cell membrane and enter the cytoplasm. Once inside the cell, 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide binds to calcium ions, forming a complex that prevents the calcium ions from interacting with other cellular proteins. This allows researchers to investigate the effects of calcium on cellular processes in a controlled manner.
Biochemical and Physiological Effects
2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide has a wide range of biochemical and physiological effects. It has been shown to inhibit calcium-dependent processes such as apoptosis, cell signaling, and gene expression. 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide has also been shown to affect synaptic transmission and plasticity in neurons. In addition, 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide has several advantages for lab experiments. It is a cell-permeable compound that is able to enter cells and chelate intracellular calcium ions. It is also relatively easy to synthesize and is commercially available. However, 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide has some limitations. It is not specific to calcium ions and can chelate other divalent cations such as magnesium and zinc. In addition, 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide can have off-target effects on cellular processes, which can complicate data interpretation.

Future Directions

There are several future directions for research on 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide. One area of research is the development of more specific calcium chelators that can target specific calcium-binding proteins. Another area of research is the investigation of the effects of 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide on disease processes such as neurodegenerative diseases and cancer. Finally, the development of new methods for the delivery of 2-(2-tert-butylphenoxy)-N-[2-(dimethylamino)ethyl]acetamide to specific cells or tissues could open up new avenues for research.